Cas no 2751611-98-8 (3-methoxy-3-phenylcyclobutan-1-ol)

• Product Name: 3-methoxy-3-phenylcyclobutan-1-ol
• CAS No: 2751611-98-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5927781
• PubChem ID: 165652113
• Update Time: 2025-05-24

3-methoxy-3-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-phenylcyclobutan-1-ol
• 2751611-98-8
• EN300-37299421

• Inchi： 1S/C11H14O2/c1-13-11(7-10(12)8-11)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
• InChI Key： OLMYTVWWVKUSGD-UHFFFAOYSA-N
• SMILES： O(C)C1(C2C=CC=CC=2)CC(C1)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-methoxy-3-phenylcyclobutan-1-ol

Professional Introduction to 3-Methoxy-3-Phenylcyclobutan-1-Ol (CAS No. 2751611-98-8)

3-Methoxy-3-phenylcyclobutan-1-ol, identified by its CAS number 2751611-98-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This cycloalkanol derivative features a unique structural framework that has garnered attention due to its potential applications in drug development and material science. The presence of both a methoxy group and a phenyl ring on the cyclobutane core imparts distinct chemical properties, making it a subject of interest for synthetic chemists and medicinal chemists alike.

The compound’s molecular structure, characterized by a rigid cyclobutane ring substituted with an ol group, a methoxy group, and a phenyl ring, suggests versatile reactivity and functionality. This structural motif has been explored in various contexts, including the synthesis of biologically active molecules. The cycloalkanol moiety, in particular, is known for its role in forming stable intermediates that can be further modified to produce more complex structures.

In recent years, the study of heterocyclic compounds has seen significant advancements, with cyclobutane derivatives being particularly noteworthy. The incorporation of aromatic rings such as the phenyl group into cyclic structures often enhances the pharmacological properties of molecules. This is due to the ability of aromatic systems to interact favorably with biological targets, thereby improving binding affinity and selectivity. The methoxy group further contributes to the compound’s chemical diversity, enabling various functionalization strategies that can be exploited in medicinal chemistry.

One of the most compelling aspects of 3-methoxy-3-phenylcyclobutan-1-ol is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound in the synthesis of novel molecules with therapeutic applications. For instance, derivatives of this structure have been investigated for their anti-inflammatory and analgesic properties. The cycloalkanol core provides a stable scaffold that can be modified to target specific biological pathways, making it a valuable asset in drug discovery programs.

The synthesis of 3-methoxy-3-phenylcyclobutan-1-ol involves multi-step organic reactions that highlight the ingenuity of synthetic chemistry. Key steps often include cyclization reactions to form the cyclobutane ring, followed by functional group transformations to introduce the methoxy and phenyl substituents. These synthetic routes are not only academically fascinating but also provide practical insights into the construction of complex organic molecules. The optimization of these synthetic pathways is crucial for large-scale production and application in pharmaceuticals.

The pharmacological potential of 3-methoxy-3-phenylcyclobutan-1-ol has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various protein targets, suggesting multiple avenues for therapeutic intervention. Additionally, in vitro assays have demonstrated promising activity profiles in preliminary screenings, indicating its suitability for further development as a lead compound.

In conclusion, 3-methoxy-3-phenylcyclobutan-1-ol (CAS No. 2751611-98-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse chemical properties make it an attractive candidate for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.